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Compound of Interest

Compound Name: Agrimycin 100

Cat. No.: B1209027

Introduction

Agrimycin 100 is an agricultural antibiotic formulation containing a combination of
Streptomycin sulfate and Oxytetracycline.[1] This dual-action formulation leverages the protein
synthesis inhibitory mechanisms of both an aminoglycoside (Streptomycin) and a tetracycline
(Oxytetracycline) to provide a broad spectrum of activity against gram-positive and gram-
negative bacteria.[1] Streptomycin binds to the 30S ribosomal subunit, interfering with the
initiation and elongation of protein synthesis, while Oxytetracycline prevents the binding of
aminoacyl-tRNA to the ribosome.[1]

In a research and drug development setting, preparing concentrated, sterile stock solutions of
antimicrobial agents is a fundamental requirement for a wide range of applications, including
cell culture, microbiology studies, and susceptibility testing. The use of proper aseptic
technique is critical to prevent microbial contamination of the stock solutions, which could
compromise experimental results. These application notes provide a detailed protocol for the
preparation of sterile Agrimycin 100 stock solutions suitable for laboratory use.

Data Presentation

The quantitative data for the active components of Agrimycin 100 are summarized below.
Researchers should always refer to the product's certificate of analysis for lot-specific
composition.

Table 1: Example Composition of Agrimycin Formulations
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Component

Streptomycin Sulfate

Percentage in Formulation

15% - 22.4%][1][2]

Chemical Class

Aminoglycoside

Oxytetracycline ~1.5%[1]

Tetracycline

| Inert Ingredients | Balance | - |

Table 2: Solubility of Active Components

Compound Solvent Solubility
. Freely soluble[3]; =2 69.35
Streptomycin Sulfate Water
mg/mL[4]; 89 mg/mL[5]
DMSO Insoluble[5]
] Very slightly soluble (313
Oxytetracycline (Base) Water
mg/L)[6]
DMSO ~3 mg/mL[7]

Dimethylformamide

~0.3 mg/mL[7]

Oxytetracycline HCI Water

Very soluble (up to 1 g/mL)[8];
99 mg/mL[9]

Ethanol

Sparingly soluble[10]

| | DMSO | 99 mg/mL[9] |

Table 3: Recommended Stock and Working Concentrations for Components

L Typical Stock
Antibiotic .
Concentration

50 - 200 mg/mL[11]

Streptomycin
p y [12]

Typical Working
Solvent ]
Concentration

Sterile Deionized

50 - 200 pg/mL[12
Water Ho [12]
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| Tetracycline/Oxytetracycline | 10 mg/mL[12] | Sterile Deionized Water or 70% Ethanol | 10
HO/mL[12] |

Experimental Protocols

This protocol details the aseptic preparation of a 100 mg/mL total antibiotic stock solution from
an Agrimycin 100 powder. The calculation is based on a formulation containing 15%
Streptomycin and 1.5% Oxytetracycline.

Materials and Equipment

e Agrimycin 100 powder

o Sterile, deionized, or Milli-Q water

o Laminar flow hood or biological safety cabinet

» Sterile conical tubes (15 mL or 50 mL)

o Sterile microcentrifuge tubes (1.5 mL)

» Analytical balance and sterile weigh boats

o Sterile spatulas

o \Vortex mixer

o Sterile syringes (10 mL or 20 mL)

 Sterile syringe filters (0.22 um pore size, PES or nylon membrane)[11]
o Pipettors and sterile tips

e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Protocol for Preparing a 100 mg/mL Stock Solution

e Pre-Preparation:
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o Don appropriate PPE.
o Thoroughly decontaminate the work surface of the laminar flow hood with 70% ethanol.

o Arrange all necessary sterile materials within the hood to ensure they are readily
accessible.

 Calculation of Required Mass:

o To prepare 10 mL of a 100 mg/mL stock solution, a total of 2000 mg (1 g) of the active
antibiotics is needed.

o Agrimycin 100 powder is a mixture, not pure antibiotic. The mass of powder required
must be calculated based on the percentage of active ingredients. For a formulation with
16.5% total active antibiotics (15% Streptomycin + 1.5% Oxytetracycline):

» Mass of Powder = (Desired mass of active ingredient) / (Fraction of active ingredient)
» Mass of Powder = 1000 mg / 0.165 = 6061 mg (6.061 g)

o Weigh out approximately 6.061 g of Agrimycin 100 powder onto a sterile weigh boat
using a sterile spatula.

 Dissolution:
o Aseptically transfer the weighed powder into a sterile 50 mL conical tube.

o Using a sterile pipette, add a portion of the sterile water, for example, 8 mL, to the conical
tube.

o Secure the cap and vortex the tube until the powder is completely dissolved. The common
salt forms of both antibiotics are water-soluble, so dissolution should be readily achieved.
[31[8][10]

o Once dissolved, bring the final volume to 10 mL with sterile water.

o Sterile Filtration:
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o Draw the antibiotic solution into a sterile syringe.
o Aseptically attach a 0.22 pum sterile syringe filter to the syringe tip.[11]

o Carefully dispense the solution through the filter into a new sterile 15 mL conical tube. This
step removes any potential bacterial contamination. Do not filter solutions dissolved in
organic solvents like DMSO with standard PES membranes; use nylon membranes
instead.[13]

 Aliquoting and Storage:

o Using a sterile micropipette, aliquot the filtered stock solution into sterile 1.5 mL
microcentrifuge tubes (e.g., 500 uL per tube).

o Aliquoting prevents repeated freeze-thaw cycles and reduces the risk of contaminating the
entire stock.[14]

o Clearly label each tube with the name ("Agrimycin 100 Stock"), concentration (100
mg/mL), and the date of preparation.

o Store the aliquots at -20°C.[11][12]

Visualizations
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Caption: Workflow for the aseptic preparation of Agrimycin 100 stock solution.
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Mechanism of Action on Bacterial 30S Ribosome
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Caption: Inhibition of bacterial protein synthesis by Agrimycin 100 components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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